Cas no 1261768-61-9 (4-(2-Chloro-5-(difluoromethyl)benzoyl)pyridine)

• Product Name: 4-(2-Chloro-5-(difluoromethyl)benzoyl)pyridine
• CAS No: 1261768-61-9
• MF: C₁₃H₈ClF₂NO
• MW: 267.658529281616
• CID: 4985190
• Update Time: 2025-06-08

4-(2-Chloro-5-(difluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloro-5-(difluoromethyl)benzoyl)pyridine

• Inchi： 1S/C13H8ClF2NO/c14-11-2-1-9(13(15)16)7-10(11)12(18)8-3-5-17-6-4-8/h1-7,13H
• InChI Key： PMWHTLQBNPQZEM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)F)=CC=1C(C1C=CN=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 3.4
• Topological Polar Surface Area: 30

Additional information on 4-(2-Chloro-5-(difluoromethyl)benzoyl)pyridine

4-(2-Chloro-5-(Difluoromethyl)Benzoyl)Pyridine: A Promising Compound in Chemical and Biomedical Research

The compound 4-(2-Chloro-5-(difluoromethyl)benzoyl)pyridine (CAS No. 1261768-61-9), a synthetic organic molecule with a unique structural configuration, has garnered significant attention in recent years for its potential applications in drug discovery and biomedical research. This compound, characterized by its hybrid benzoyl-pyridine framework, combines electron-withdrawing substituents such as the chloro and difluoromethyl groups with the aromatic stability of pyridine. Its molecular structure (C₁₅H₉ClF₂O) enables versatile reactivity and pharmacological activity, making it a focal point for researchers exploring novel therapeutic agents.

A key feature of this compound lies in its synthetic accessibility and tunable properties. Recent advancements in transition-metal-catalyzed cross-coupling reactions have streamlined its preparation from readily available precursors like 2-chloro-5-difluoromethylbenzoic acid and 4-pyridyl boronic esters. Such methodologies, highlighted in studies published in Journal of Medicinal Chemistry (2023), emphasize the importance of steric and electronic effects during synthesis to optimize yields while minimizing byproduct formation. The presence of the difluoromethyl group, a motif increasingly recognized for enhancing metabolic stability, further positions this compound as a valuable scaffold for drug development.

In pharmacological studies, this compound has demonstrated intriguing biological activities. Preclinical data from Nature Communications (2023) revealed potent antiviral properties against enveloped viruses, attributed to its ability to disrupt lipid membrane interactions through hydrogen bonding with viral surface proteins. The chlorine substituent at position 2 contributes to hydrophobic interactions, while the difluoromethyl group modulates pKa values to enhance cellular permeability—a synergy that distinguishes it from conventional antiviral agents. These findings align with computational docking studies showing favorable binding affinities toward SARS-CoV-2 spike proteins.

Cancer research applications have also emerged as a critical area of exploration. In vitro assays conducted by the University of California San Francisco demonstrated selective cytotoxicity toward triple-negative breast cancer cells (MDA-MB-231), with IC₅₀ values as low as 0.8 μM after 72-hour treatment. Mechanistic investigations identified mitochondrial dysfunction pathways linked to reactive oxygen species (ROS) generation—a mechanism distinct from traditional chemotherapy drugs like taxanes or platinum complexes. This selectivity profile suggests potential for reduced off-target effects when compared to existing therapies.

Beyond direct therapeutic applications, this compound serves as an ideal probe molecule for studying cellular signaling pathways. Researchers at MIT recently utilized it to investigate epigenetic modifications in neurodegenerative diseases, demonstrating its ability to inhibit histone deacetylase (HDAC) enzymes without affecting non-target histones—a breakthrough published in eLife (March 2024). The rigid planar structure facilitates precise molecular interactions while avoiding nonspecific protein binding���a characteristic critical for developing high-fidelity biological tools.

Synthetic chemists have further explored analogs incorporating this core structure through bioisosteric replacements. Substituting the difluoromethyl group with trifluoromethoxy derivatives resulted in compounds with improved aqueous solubility without compromising antiproliferative activity against lung adenocarcinoma cells (A549). Such structural optimizations exemplify how subtle modifications can address pharmacokinetic challenges while preserving therapeutic efficacy—a theme central to modern drug design principles outlined in recent ACS Medicinal Chemistry Letters reviews.

Innovative applications extend into materials science through supramolecular chemistry approaches. Self-assembled nanostructures formed using this compound's hydrogen-bonding capacity show promise as drug delivery carriers with pH-responsive release profiles. Preliminary experiments by ETH Zurich researchers demonstrated encapsulation efficiencies exceeding 80% for hydrophobic payloads like paclitaxel, suggesting synergistic opportunities at the intersection of organic synthesis and nanomedicine.

Critical challenges remain regarding scalability and regulatory compliance during preclinical development. While microwave-assisted synthesis protocols improve production efficiency, long-term toxicity studies are required to evaluate potential off-target effects associated with fluorinated moieties—particularly concerning hepatic metabolism pathways highlighted in recent FDA guidelines on fluorinated drugs (Perspectives on Medicinal Chemistry 2023). Ongoing collaborations between academic institutions and pharmaceutical companies aim to address these concerns through iterative structure-property relationship analysis.

The multifaceted potential of this compound underscores its role as a versatile platform molecule bridging chemical innovation and biomedical advancement. Its unique combination of structural features—electron-withdrawing groups positioned strategically within an aromatic framework—creates opportunities across diverse fields from virology to nanotechnology. As emerging research continues to validate these properties experimentally and computationally, this compound stands poised to contribute meaningfully toward solving some of modern medicine's most pressing challenges while advancing our understanding of structure-based drug design principles.